Cas no 2305254-00-4 (2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride)

• Product Name: 2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride
• CAS No: 2305254-00-4
• MF: C₈H₁₀Cl₂N₂O₂
• MW: 237.083199977875
• CID: 5937841
• PubChem ID: 138987729
• Update Time: 2025-10-30

2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-nitrophenyl)ethan-1-amine hydrochloride
• 2305254-00-4
• EN300-6762884
• 2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride

• Inchi： 1S/C8H9ClN2O2.ClH/c9-7-2-1-6(3-4-10)5-8(7)11(12)13;/h1-2,5H,3-4,10H2;1H
• InChI Key： XEEQOIRBQHSLPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CCN.Cl

Computed Properties

• Exact Mass: 236.0119330g/mol
• Monoisotopic Mass: 236.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride

Research Brief on 2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride (CAS: 2305254-00-4) in Chemical Biology and Pharmaceutical Applications

2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride (CAS: 2305254-00-4) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its role in the development of novel drug candidates, particularly in targeting specific biological pathways involved in inflammation, cancer, and infectious diseases.

One of the key areas of interest is the compound's utility as a building block in medicinal chemistry. Researchers have utilized 2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride to synthesize derivatives that exhibit inhibitory activity against enzymes such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity against tyrosine kinases, which are often implicated in cancer progression. The study highlighted the compound's potential as a scaffold for designing kinase inhibitors with improved selectivity and potency.

In addition to its role in drug discovery, 2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride has been investigated for its pharmacokinetic properties. Recent preclinical studies have focused on optimizing its bioavailability and metabolic stability. A study conducted by a team at the University of Cambridge revealed that structural modifications of the compound could enhance its absorption and distribution profiles, making it a more viable candidate for oral administration. These findings are critical for advancing the compound from the laboratory to clinical trials.

Another notable application of this compound is in the field of chemical biology, where it has been used as a probe to study protein-ligand interactions. Its unique chemical structure allows for the introduction of fluorescent or affinity tags, enabling researchers to visualize and quantify binding events in real-time. A 2022 publication in ACS Chemical Biology detailed the use of 2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride-based probes to investigate the binding mechanisms of G-protein-coupled receptors (GPCRs), shedding light on new avenues for drug targeting.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride. Recent advancements in flow chemistry and green chemistry approaches have addressed some of these issues, offering more efficient and environmentally friendly synthesis routes. A 2023 review in Organic Process Research & Development highlighted these innovations, emphasizing their potential to streamline the production of this compound for industrial and research purposes.

In conclusion, 2-(4-Chloro-3-nitrophenyl)ethanamine;hydrochloride (CAS: 2305254-00-4) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, makes it a compound of significant interest. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical use. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics.